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Compound of Interest
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Furo[2,3-b]pyridine-2-

carbaldehyde

CAS No.: 109274-92-2

Cat. No.: B034861

Get Quote

Abstract
Furo[2,3-b]pyridine-2-carbaldehyde (CAS: 1121-60-4) serves as a critical heteroaromatic

building block in the synthesis of bioactive scaffolds. Characterized by a fused bicyclic core

where a pyridine ring is annealed to a furan ring, this aldehyde functions as a bioisostere for

indole and benzofuran moieties, offering distinct electronic properties and hydrogen-bonding

capabilities. This guide provides a comprehensive technical analysis of the compound, detailing

its structural properties, robust synthetic pathways, reactivity profiles, and applications in

medicinal chemistry, specifically in the development of kinase inhibitors and antianaphylactic

agents.

Structural Analysis & Chemical Properties[1][2]
Core Architecture
The furo[2,3-b]pyridine system consists of a pyridine ring fused to a furan ring across the b-

bond (C2–C3) of the pyridine. The nomenclature [2,3-b] indicates that the oxygen atom of the
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furan ring is attached to position 2 of the pyridine ring, while the C3 of the furan is attached to

position 3 of the pyridine.

Molecular Formula: C₈H₅NO₂

Molecular Weight: 147.13 g/mol

Electronic Character: The system is electron-rich due to the furan oxygen's lone pair

donation, yet the pyridine nitrogen renders the system more electron-deficient than a

standard benzofuran. This "push-pull" electronic nature makes the C2-aldehyde highly

reactive toward nucleophilic attack but stable enough for isolation.

Physicochemical Profile[2][3]
Appearance: Typically a pale yellow to light brown solid.

Solubility: Soluble in polar organic solvents (DMSO, DMF, DCM, Methanol); sparingly soluble

in water.

Stability: Sensitive to oxidation (to the carboxylic acid) and strong bases (potential ring

opening or Cannizzaro disproportionation). Store under inert atmosphere at -20°C.

Synthetic Pathways[2][4][5][6][7]
The synthesis of Furo[2,3-b]pyridine-2-carbaldehyde is non-trivial due to the need to

construct the fused ring system with the correct regiochemistry. Two primary strategies are

employed: the Cyclization-Functionalization Route (preferred for scale) and the Direct

Formylation Route.

Route A: The Glycolate Cyclization Strategy (Scalable)
This method builds the furan ring onto a pre-existing pyridine scaffold, ensuring regioselectivity.

Step 1: Precursor Preparation

Starting Material: 2-Chloronicotinic acid (or 2,5-dichloronicotinic acid for substituted analogs).

Reagent: Ethyl glycolate (Ethyl hydroxyacetate).
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Mechanism: SNAr displacement of the chlorine by the glycolate oxygen, followed by base-

mediated intramolecular aldol-type condensation.

Step 2: Functional Group Interconversion (FGI) The cyclization yields the ethyl furo[2,3-

b]pyridine-2-carboxylate. To access the aldehyde:

Reduction: Treat the ester with LiAlH₄ (0°C, THF) or NaBH₄/CaCl₂ to yield the primary

alcohol (Furo[2,3-b]pyridine-2-methanol).

Oxidation: Selective oxidation of the alcohol to the aldehyde using MnO₂ (DCM, reflux) or

Swern oxidation conditions to avoid over-oxidation to the acid.

Route B: Vilsmeier-Haack Formylation
Direct formylation of the parent furo[2,3-b]pyridine is possible but often yields a mixture of

isomers (C2 vs. C3 formylation) depending on substituents.

Reagents: POCl₃, DMF (Vilsmeier Reagent).[1][2][3]

Conditions: 0°C to RT.

Limitation: The electron-deficient pyridine ring can deactivate the system, requiring harsh

conditions that may degrade the furan ring.

Visualization of Synthetic Logic

2-Chloronicotinic Acid Ethyl 2-((3-carboxypyridin-2-yl)oxy)acetate

Ethyl Glycolate, NaH
(SNAr) Ethyl Furo[2,3-b]pyridine-2-carboxylate

Base (NaOEt)
(Cyclization) Furo[2,3-b]pyridine-2-methanol

LiAlH4
(Reduction) Furo[2,3-b]pyridine-2-carbaldehyde

MnO2 or Swern
(Oxidation)

Figure 1: Stepwise synthesis of Furo[2,3-b]pyridine-2-carbaldehyde via the Glycolate Route.

Click to download full resolution via product page

Reactivity & Derivatization[1][7][10]
The C2-aldehyde group is a versatile handle for divergent synthesis. Its reactivity is modulated

by the fused pyridine ring, which acts as an electron sink, making the carbonyl carbon highly
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electrophilic.

Condensation Reactions (Erlenmeyer-Plöchl)
Reaction with hippuric acid yields oxazolones (azlactones). This is a classic pathway to

synthesize non-natural amino acids and peptidomimetics.

Protocol: Aldehyde + Hippuric Acid + Acetic Anhydride/NaOAc

Oxazolone.[4]

Insight: Microwave irradiation significantly accelerates this reaction (from 60 min to <2 min)

compared to classical heating [1].

Schiff Base Formation
Condensation with primary amines yields imines (Schiff bases), which are crucial for:

Ligand Synthesis: Creating bidentate N,N-ligands for coordination chemistry.

Medicinal Scaffolds: Precursors for reduction to secondary amines.

Heterocycle Formation
The aldehyde can be converted into other heterocycles:

Amidines: Reaction with secondary amines and POCl₃ can yield formamidine derivatives

with antianaphylactic activity [2].[5]

Thiosemicarbazones: Reaction with thiosemicarbazide yields compounds with potential

antiviral and anticancer profiles.[6]
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Figure 2: Divergent reactivity profile of the C2-aldehyde handle.
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Medicinal Chemistry Applications
Kinase Inhibition (PI3K/AKT Pathway)
While furo[2,3-d]pyrimidines are more commonly cited for PI3K inhibition, the furo[2,3-

b]pyridine scaffold acts as a bioisostere. The planar tricyclic structure mimics the adenosine

ring of ATP, allowing it to bind into the hinge region of kinase domains. The C2-aldehyde is

often derivatized to extend into the hydrophobic pocket of the enzyme [3].

Antianaphylactic Agents
Derivatives synthesized from this aldehyde, particularly fused amidines, have demonstrated

significant antianaphylactic activity in rat models. The planar nature of the furo-pyridine system

allows for intercalation or stacking interactions with biological receptors involved in the

histamine response [2].

Isostere Strategy
In drug design, this scaffold is used to replace:

Indole: To lower lipophilicity (LogP) and introduce a hydrogen bond acceptor (pyridine N).

Benzofuran: To improve metabolic stability and aqueous solubility.

Experimental Protocol: Synthesis of Ethyl Furo[2,3-
b]pyridine-2-carboxylate
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Note: This protocol synthesizes the immediate precursor. Standard reduction/oxidation follows

to obtain the aldehyde.

Materials:

2-Chloronicotinic acid (1.0 eq)

Ethyl glycolate (1.2 eq)

Sodium hydride (NaH, 60% in oil, 2.5 eq)

Dry THF or DMF

Procedure:

Activation: Dissolve 2-chloronicotinic acid in dry THF under Argon. Cool to 0°C.[7]

Deprotonation: Add NaH portion-wise.[8] Allow evolution of H₂ to cease.

Addition: Add ethyl glycolate dropwise.

Cyclization: Heat the mixture to reflux (or 80°C if in DMF) for 4–6 hours. Monitor by TLC

(formation of fluorescent spot).

Workup: Quench with ice water. Extract with Ethyl Acetate (3x).[9] Wash organics with brine,

dry over MgSO₄, and concentrate.

Purification: Recrystallize from Ethanol/Water or purify via silica gel chromatography

(Hexane:EtOAc gradient).

Safety Note: NaH is pyrophoric. 2-Chloronicotinic acid is an irritant. Perform all reactions in a

fume hood.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 8 / 8 Tech Support

https://www.benchchem.com/product/b034861?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b034861?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

